Cas no 144485-77-8 (2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-)
2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-
- 144485-77-8
- 5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
-
- Inchi: 1S/C9H7Cl2NO/c10-6-2-3-7(11)9-5(6)1-4-8(13)12-9/h2-3H,1,4H2,(H,12,13)
- InChI Key: NLQXZNULUDCGSK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=C1CCC(N2)=O)Cl
Computed Properties
- Exact Mass: 214.9904692Da
- Monoisotopic Mass: 214.9904692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM244763-1g |
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one |
144485-77-8 | 97% | 1g |
$795 | 2021-08-04 | |
| Chemenu | CM244763-5g |
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one |
144485-77-8 | 97% | 5g |
$1449 | 2021-08-04 | |
| Chemenu | CM244763-10g |
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one |
144485-77-8 | 97% | 10g |
$1964 | 2021-08-04 | |
| Chemenu | CM244763-1g |
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one |
144485-77-8 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A370608-1g |
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one |
144485-77-8 | 97% | 1g |
$850.0 | 2024-04-23 |
2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-
Research Brief on 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8): Recent Advances and Applications
The compound 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential. The quinolinone scaffold is known for its versatility in drug design, and the dichloro substitution at positions 5 and 8 introduces unique electronic and steric properties that enhance its pharmacological profile.
Recent studies have explored the synthetic pathways for 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount. Additionally, computational studies have provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced properties.
The biological activity of 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- has been investigated in the context of antimicrobial and anticancer research. In vitro assays have demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial DNA gyrase, a validated target for antibiotics. Furthermore, preliminary data from cancer cell line studies suggest that this compound induces apoptosis in certain tumor types, possibly through modulation of the PI3K/AKT pathway. These findings highlight its dual potential as both an antimicrobial and an anticancer agent.
In addition to its standalone activity, 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- has been employed as a building block in the synthesis of more complex molecules. Researchers have successfully incorporated it into hybrid structures aimed at multitarget therapies, particularly for neurodegenerative diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a series of quinolinone-chalcone hybrids that exhibited improved blood-brain barrier permeability and neuroprotective effects in animal models of Alzheimer's disease.
Despite these promising developments, challenges remain in the clinical translation of 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro--based therapeutics. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural optimization to enhance absorption and reduce metabolic clearance. Toxicity profiles also require thorough investigation, as some derivatives have shown hepatotoxic effects at higher doses. Addressing these limitations will be crucial for advancing this compound into preclinical and clinical trials.
In conclusion, 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8) represents a promising scaffold for drug development, with demonstrated efficacy in antimicrobial and anticancer applications. Ongoing research is focused on refining its synthesis, expanding its therapeutic scope, and overcoming pharmacokinetic hurdles. As the field progresses, this molecule may serve as a cornerstone for the next generation of multifunctional pharmaceuticals.
144485-77-8 (2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)